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Compound of Interest

Compound Name:
(R)-Methyl 2-hydroxy-3-

phenylpropanoate

Cat. No.: B1588834 Get Quote

An In-Depth Technical Guide to (R)-Methyl 2-hydroxy-3-phenylpropanoate: Synthesis,

Analysis, and Applications

Introduction
(R)-Methyl 2-hydroxy-3-phenylpropanoate, a prominent chiral building block, holds a

significant position in the landscape of modern organic synthesis and pharmaceutical

development. As a derivative of D-phenylalanine, this α-hydroxy ester provides a versatile

scaffold for the enantioselective synthesis of complex molecules. Its structural features—a

stereodefined hydroxyl group and an ester moiety—make it an invaluable precursor for

introducing chirality into active pharmaceutical ingredients (APIs). This guide offers a

comprehensive overview for researchers and drug development professionals, detailing the

compound's physicochemical properties, robust synthetic and analytical protocols, and key

applications, grounding all technical information in established scientific principles.

Physicochemical and Structural Properties
(R)-Methyl 2-hydroxy-3-phenylpropanoate is characterized by a phenyl group attached to a

three-carbon propanoate backbone, with a hydroxyl group at the chiral center (C2) in the (R)

configuration. This specific stereochemistry is crucial for its utility in asymmetric synthesis,

where biological activity is often dependent on the precise three-dimensional arrangement of

atoms.
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The compound typically appears as a white to off-white crystalline powder or a colorless liquid.

[1] It exhibits good solubility in common organic solvents like methanol, ethyl acetate, and

dichloromethane, but is sparingly soluble in water.[1]

Table 1: Key Physicochemical Properties

Property Value Source(s)

Molecular Formula C₁₀H₁₂O₃ [2]

Molecular Weight 180.20 g/mol [2]

CAS Number 27000-00-6 [1]

Appearance
White to off-white crystalline

powder
[1]

Polar Surface Area 46.53 Å² [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 3 [1]

LogP 1.27 [1]

Synthesis and Chiral Integrity
The synthesis of enantiomerically pure (R)-Methyl 2-hydroxy-3-phenylpropanoate is critical

to its application. The most common and reliable method leverages the readily available chiral

pool, starting from D-phenylalanine. This approach ensures the retention of the desired (R)

stereochemistry. An alternative advanced method involves the enzymatic resolution of a

racemic mixture.

Chemical Synthesis via Diazotization and Esterification
This robust two-step pathway first converts D-phenylalanine to (R)-2-hydroxy-3-

phenylpropanoic acid, which is then esterified.

Workflow Diagram: Chemical Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-hydroxy-3-phenylpropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-hydroxy-3-phenylpropanoate
https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://wap.guidechem.com/encyclopedia/methyl-r-2-hydroxy-3-phenylpro-dic213057.html
https://www.benchchem.com/product/b1588834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization

Step 2: Fischer Esterification

D-Phenylalanine

1. 1N H₂SO₄, 0 °C
2. NaNO₂, H₂O (dropwise)

(R)-2-hydroxy-3-phenylpropanoic acid

Methanol (excess)
Conc. H₂SO₄ (catalyst)

Reflux

(R)-Methyl 2-hydroxy-3-phenylpropanoate

Enantiomeric Purity Structural Elucidation Identity Confirmation

Synthesized Product
(R)-Methyl 2-hydroxy-3-phenylpropanoate

Chiral HPLC Analysis NMR Spectroscopy
(¹H & ¹³C) Mass Spectrometry (e.g., GC-MS)

Determine Enantiomeric Excess (% ee) Confirm Structure & Assess Purity Verify Molecular Weight (m/z)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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